Cas no 1525284-90-5 (4-Thiazolemethanol, 2-(1-piperazinylmethyl)-)

• Product Name: 4-Thiazolemethanol, 2-(1-piperazinylmethyl)-
• CAS No: 1525284-90-5
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5273149
• Update Time: 2025-06-13

4-Thiazolemethanol, 2-(1-piperazinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanol, 2-(1-piperazinylmethyl)-

• Inchi： 1S/C9H15N3OS/c13-6-8-7-14-9(11-8)5-12-3-1-10-2-4-12/h7,10,13H,1-6H2
• InChI Key： SONUTSJOVJWOEY-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1CN1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Thiazolemethanol, 2-(1-piperazinylmethyl)-

4-Thiazolemethanol, 2-(1-piperazinylmethyl)- (CAS No. 1525284-90-5): An Overview of a Promising Compound in Medicinal Chemistry

4-Thiazolemethanol, 2-(1-piperazinylmethyl)- (CAS No. 1525284-90-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4-Thiazolemethanol, 2-(1-piperazinylmethyl)-.

The chemical structure of 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- is characterized by a thiazole ring linked to a piperazine moiety through a methylene bridge. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, while the piperazine ring is a six-membered heterocyclic compound with two nitrogen atoms. The combination of these two functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- can be achieved through various routes. One common method involves the reaction of 2-chloromethylthiazole with piperazine in a suitable solvent such as ethanol or dimethylformamide (DMF). This reaction typically proceeds via nucleophilic substitution, where the piperazine ring attacks the electrophilic carbon atom of the chloromethyl group. The resulting intermediate is then hydrolyzed to form the desired product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product, as well as reducing the environmental impact of the synthesis process.

In terms of biological activities, 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- has shown promising results in several areas. One of its key applications is in the field of antimicrobial agents. Thiazoles are known for their ability to disrupt bacterial cell walls and inhibit essential enzymes involved in microbial metabolism. Studies have demonstrated that 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics.

Beyond its antimicrobial properties, 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has shown that this compound can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its antimicrobial and anti-inflammatory activities, 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- has also shown promise in cancer research. Thiazoles have been studied for their ability to induce apoptosis (programmed cell death) in cancer cells and inhibit angiogenesis (the formation of new blood vessels). Recent studies have demonstrated that 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- can selectively target cancer cells while sparing normal cells, making it a potential lead compound for developing novel anticancer drugs.

The pharmacokinetic properties of 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- are another important aspect to consider. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary studies have indicated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 4-Thiazolemethanol, 2-(1-piperazinylmethyl)- (CAS No. 1525284-90-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an interesting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.